5-Bromo-3-iodo-1H-indazole
Overview
Description
5-Bromo-3-iodo-1H-indazole is a chemical compound with the molecular formula C7H4BrIN2 and a molecular weight of 322.93 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 5-Bromo-3-iodo-1H-indazole consists of a six-membered benzene ring fused with a five-membered nitrogen-containing indazole ring .Physical And Chemical Properties Analysis
5-Bromo-3-iodo-1H-indazole has a predicted density of 2.421±0.06 g/cm3 . Its predicted boiling point is 413.1±25.0 °C . The compound is a solid at room temperature .Scientific Research Applications
Anticancer Applications
5-Bromo-3-iodo-1H-indazole: has shown promise in anticancer research due to its ability to inhibit cell proliferation. Studies have demonstrated that indazole derivatives can be effective against various cancer cell lines, including lung, chronic myeloid leukemia, prostate, and hepatoma cells . These compounds can induce apoptosis and affect the cell cycle, potentially through mechanisms involving the inhibition of Bcl2 family members and the p53/MDM2 pathway .
Anti-Inflammatory and Antibacterial Properties
Indazole compounds, including 5-Bromo-3-iodo-1H-indazole , are known for their anti-inflammatory and antibacterial properties. They have been used to develop medications that address conditions such as hypertension and infections caused by bacteria .
Antidepressant Effects
The indazole motif is present in several marketed drugs with antidepressant effects. The structural features of 5-Bromo-3-iodo-1H-indazole make it a candidate for the development of new antidepressants .
Enzyme Inhibition
Indazole derivatives are explored for their potential as enzyme inhibitors. They have been applied in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors. These applications are crucial in the treatment of diseases like HIV, depression, diabetes, and Alzheimer’s disease .
Synthetic Methodologies
5-Bromo-3-iodo-1H-indazole: is also significant in synthetic chemistry. It can be used in various synthetic approaches, including transition metal-catalyzed reactions and reductive cyclization reactions. These methodologies are essential for creating complex molecules with high yields and minimal byproducts .
Respiratory Disease Treatment
Indazole compounds have been employed as selective inhibitors of phosphoinositide 3-kinase δ, which is relevant for the treatment of respiratory diseases. This application highlights the therapeutic versatility of 5-Bromo-3-iodo-1H-indazole in treating chronic conditions .
Safety And Hazards
properties
IUPAC Name |
5-bromo-3-iodo-2H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIN2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBFAYUXCRDDBRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNC(=C2C=C1Br)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90631069 |
Source
|
| Record name | 5-Bromo-3-iodo-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90631069 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-iodo-1H-indazole | |
CAS RN |
459133-66-5 |
Source
|
| Record name | 5-Bromo-3-iodo-2H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90631069 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-3-iodo-1H-indazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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